Cas no 118869-51-5 (L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]-)
![L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]- structure](https://www.kuujia.com/scimg/cas/118869-51-5x500.png)
118869-51-5 structure
Product name:L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]-
L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]-
- 2-desaminopterin
- L-Glutamic acid, N-(4-(((4-amino-6-pteridinyl)methyl)amino)benzoyl)-
- N-(4-{[(4-aminopteridin-6-yl)methyl]amino}benzoyl)-L-glutamic acid
- DTXSID40922797
- N-(4-{[(4-Aminopteridin-6-yl)methyl]amino}benzoyl)glutamic acid
- (2S)-2-[[4-[(4-aminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
- 118869-51-5
-
- Inchi: InChI=1S/C19H19N7O5/c20-16-15-17(24-9-23-16)22-8-12(25-15)7-21-11-3-1-10(2-4-11)18(29)26-13(19(30)31)5-6-14(27)28/h1-4,8-9,13,21H,5-7H2,(H,26,29)(H,27,28)(H,30,31)(H2,20,22,23,24)
- InChI Key: ACWNWYYLDYBWEG-UHFFFAOYSA-N
- SMILES: NC1C2C(=NC=C(CNC3C=CC(C(NC(C(O)=O)CCC(O)=O)=O)=CC=3)N=2)N=CN=1
Computed Properties
- Exact Mass: 425.14497
- Monoisotopic Mass: 425.14476673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 193Ų
Experimental Properties
- PSA: 193.31
L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]- Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
118869-51-5 (L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]-) Related Products
- 54-62-6(Aminopterin)
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